Cas no 34165-13-4 (3,5-dimethyl-Imidazo[1,2-a]pyridine)

3,5-Dimethyl-imidazo[1,2-a]pyridine is a heterocyclic organic compound featuring a fused imidazole and pyridine ring system with methyl substituents at the 3 and 5 positions. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability and influences reactivity, facilitating selective functionalization. The compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to modulate pharmacokinetic properties. High purity grades are available, ensuring consistency in research and industrial applications. Its versatility and well-defined reactivity profile make it a preferred choice for advanced synthetic workflows.

3,5-dimethyl-Imidazo[1,2-a]pyridine structure

34165-13-4 structure

Product Name:3,5-dimethyl-Imidazo[1,2-a]pyridine

CAS No:34165-13-4

MF:C₉H₁₀N₂

MW:146.189101696014

CID:1111163

PubChem ID:13070821

Update Time:2025-05-19

3,5-dimethyl-Imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 3,5-dimethyl-Imidazo[1,2-a]pyridine
- 3,5-Dimethylimidazo[1,2-a]pyridine
- AKOS018443815
- DTXSID60517306
- 34165-13-4
- SCHEMBL18754352
- MDL： MFCD21336176
- Inchi： 1S/C9H10N2/c1-7-4-3-5-9-10-6-8(2)11(7)9/h3-6H,1-2H3
- InChI Key： GXVGWOFWWGCRIU-UHFFFAOYSA-N
- SMILES： N12C(C=CC=C1C)=NC=C2C

Computed Properties

Exact Mass: 146.084398327g/mol
Monoisotopic Mass: 146.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 17.3Å²

3,5-dimethyl-Imidazo[1,2-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029198149-1g	3,5-Dimethylimidazo[1,2-a]pyridine	34165-13-4	95%	1g	$602.55	2023-09-02
Chemenu	CM269467-1g	3,5-Dimethylimidazo[1,2-a]pyridine	34165-13-4	95%	1g	$519	2021-08-18
Chemenu	CM269467-1g	3,5-Dimethylimidazo[1,2-a]pyridine	34165-13-4	95%	1g	$***	2023-03-31
Crysdot LLC	CD11140227-1g	3,5-Dimethylimidazo[1,2-a]pyridine	34165-13-4	95+%	1g	$550	2024-07-17

3,5-dimethyl-Imidazo[1,2-a]pyridine Related Literature

1. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
2. Enabling stable MnO2 matrix for aqueous zinc-ion battery cathodes†

Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
3. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745

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Additional information on 3,5-dimethyl-Imidazo[1,2-a]pyridine

Comprehensive Overview of 3,5-dimethyl-Imidazo[1,2-a]pyridine (CAS No. 34165-13-4): Properties, Applications, and Industry Insights

3,5-dimethyl-Imidazo[1,2-a]pyridine (CAS No. 34165-13-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and therapeutic potential. This article delves into the molecular characteristics, synthesis methods, and emerging applications of this compound, while addressing trending queries such as "imidazo[1,2-a]pyridine derivatives in drug discovery" and "CAS 34165-13-4 suppliers."

The compound's chemical structure features a fused bicyclic system with a 3,5-dimethyl substitution pattern, which enhances its stability and lipophilicity—a critical factor in drug design. Researchers have explored its role as a building block for kinase inhibitors and GABA receptor modulators, aligning with current industry demand for targeted therapies. Recent publications highlight its utility in developing antiviral agents, a topic of heightened interest post-pandemic. Analytical techniques like HPLC and NMR are routinely employed to verify the purity of CAS 34165-13-4, ensuring compliance with regulatory standards.

From a commercial perspective, the global market for imidazo[1,2-a]pyridine intermediates is expanding, driven by pharmaceutical R&D investments. Suppliers often list 3,5-dimethyl-Imidazo[1,2-a]pyridine under catalog numbers like 34165-13-4, with purity grades ranging from 95% to 99%. Environmental and safety data (e.g., REACH compliance) are frequently requested by buyers, reflecting growing emphasis on sustainable chemistry. Notably, the compound's low toxicity profile makes it a viable candidate for scalable production.

Innovative synthetic routes, such as microwave-assisted cyclization, have been reported to improve yields of 34165-13-4, addressing common challenges like byproduct formation. Patent analyses reveal its inclusion in formulations for neurodegenerative disease treatments, a hot topic in aging populations. Furthermore, computational studies (molecular docking) predict its affinity for enzyme active sites, accelerating lead optimization workflows. These advancements position 3,5-dimethyl-Imidazo[1,2-a]pyridine as a versatile tool in modern drug development.

In conclusion, CAS No. 34165-13-4 exemplifies the intersection of chemical innovation and therapeutic relevance. Its adaptability to green chemistry principles and compatibility with high-throughput screening platforms underscore its value. As research continues to uncover new applications—from catalysis to material science—this compound remains a focal point for interdisciplinary collaboration. For sourcing inquiries, verified suppliers typically provide COA (Certificate of Analysis) and MSDS documentation, ensuring transparency in procurement.